Cas no 2640963-66-0 (4-{[1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide)

• Product Name: 4-{[1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide
• CAS No: 2640963-66-0
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 5317232
• PubChem ID: 154830187
• Update Time: 2025-10-28

4-{[1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040717917
• 2640963-66-0
• F6709-5420
• 4-{[1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide
• 4-[[1-(4-Methyl-2-benzothiazolyl)-3-azetidinyl]oxy]-2-pyridinecarboxamide

• Inchi： 1S/C17H16N4O2S/c1-10-3-2-4-14-15(10)20-17(24-14)21-8-12(9-21)23-11-5-6-19-13(7-11)16(18)22/h2-7,12H,8-9H2,1H3,(H2,18,22)
• InChI Key： OWQSORYXJMNZKT-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=NC=CC(OC2CN(C3=NC4=C(C)C=CC=C4S3)C2)=C1

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.1±60.0 °C(Predicted)
• pka: 14.79±0.50(Predicted)

Additional information on 4-{[1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide

Introduction to 4-{[1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide (CAS No. 2640963-66-0)

The compound 4-{[1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide, identified by the CAS registry number 2640963-66, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their diverse structural and functional properties. The molecule's structure incorporates a pyridine ring, a benzothiazole moiety, and an azetidine ring, making it a complex yet intriguing compound for research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and optimized reaction conditions. The synthesis process involves multi-step reactions, including nucleophilic substitutions, condensations, and oxidations, to achieve the desired molecular architecture. Researchers have demonstrated that the synthesis of 4-{[1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide can be scaled up for industrial purposes while maintaining high purity and yield.

The structural features of this compound make it an attractive candidate for various applications in materials science and pharmacology. The benzothiazole moiety is known for its photostability and electronic properties, which can be exploited in the development of advanced materials such as organic light-emitting diodes (OLEDs) and sensors. Additionally, the pyridine ring contributes to the molecule's ability to act as a ligand in coordination chemistry, opening avenues for its use in catalysis and metalloorganic frameworks.

In the field of pharmacology, this compound has shown promise as a potential drug candidate due to its unique pharmacokinetic properties. Studies have demonstrated that it exhibits moderate bioavailability and selective binding affinity towards certain biological targets, making it a subject of interest in drug discovery programs targeting various therapeutic areas such as oncology and neurodegenerative diseases.

Recent research has also explored the environmental impact of this compound, particularly its biodegradability and toxicity profiles. Preliminary studies suggest that under controlled conditions, the compound undergoes gradual degradation without releasing harmful byproducts. However, further investigations are required to fully understand its environmental fate and potential risks.

In conclusion, 4-{[1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide (CAS No. 2640963) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its intricate structure and unique properties continue to inspire innovative research directions, positioning it as a key player in future advancements in materials science and pharmacology.